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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465 Get Quote

This technical guide provides a comprehensive overview of 2-Methyl-3-butenenitrile, including

its chemical identity, physicochemical properties, relevant experimental protocols, and key

chemical transformations. This document is intended for researchers, scientists, and

professionals in the fields of chemistry and drug development.

Chemical Identity
The nomenclature and various identifiers for 2-Methyl-3-butenenitrile are crucial for accurate

documentation and research.

IUPAC Name: 2-methylbut-3-enenitrile[1][2][3]

Synonyms: 3-Cyano-1-butene, 1-Methyl-2-propenyl Cyanide, 3-Butenenitrile, 2-methyl-, 3-

Cyanobut-1-ene[1][2][4]

CAS Number: 16529-56-9[1][2]

Molecular Formula: C₅H₇N[1][2][3]

Physicochemical Properties
A summary of the key quantitative properties of 2-Methyl-3-butenenitrile is presented in the

table below. This data is essential for its handling, application in reactions, and for analytical

purposes.
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Property Value Source

Molecular Weight 81.12 g/mol [1][2]

Appearance Clear to yellow liquid [1]

Boiling Point 125 °C (257 °F) [2]

Flash Point 15 °C (54 °F) [2]

Density
0.813 g/mL at 20.6 °C (69.1

°F)
[1]

Vapor Pressure 29.5 mmHg at 22.2 °C (72 °F) [1]

Solubility Soluble in water [1]

Refractive Index 1.4070 to 1.4110 [5]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 2-Methyl-3-butenenitrile are critical

for its practical application in a laboratory setting.

3.1. Synthesis via Alkylation of α-Methylcrotononitrile

A representative protocol for the synthesis of a derivative, 2-Methyl-2-phenylmethyl-3-

butenenitrile, illustrates a common synthetic approach involving alkylation.[6]

Materials:

Benzyl chloride (126.5 g, 1 mole)

2-Methyl-2-butenenitrile (81 g, 1 mole)

Toluene (100 mL)

Tetrabutylammonium bromide (10 g)

Solid sodium hydroxide (40 g, 1 mole)
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Procedure:

A 500 mL 4-neck flask is equipped with a stirrer, reflux condenser, dropping funnel, and a

water separator.

Benzyl chloride, 2-methyl-2-butenenitrile, toluene, and tetrabutylammonium bromide are

introduced into the flask.

The mixture is heated to reflux.

Solid sodium hydroxide is added in portions to the refluxing mixture.

The reaction mixture is maintained at reflux for an additional hour.

After cooling, the reaction mixture is washed with water until neutral.

The organic and aqueous phases are separated.

The organic phase is distilled to yield the desired product.[6]

3.2. Isomerization of 2-Methyl-3-butenenitrile

The isomerization of 2-Methyl-3-butenenitrile is a significant industrial reaction, particularly in

the synthesis of adiponitrile, a precursor to nylon.[7][8] This process can be catalyzed by

various agents, including nickel complexes or inorganic bases.[8][9][10]

Catalyst System: Nickel(0) complexes with phosphine ligands are commonly employed.[8]

Alternatively, calcium-containing inorganic bases like calcium oxide or calcium hydroxide can

be used.[10]

General Procedure (Base-Catalyzed):

A mixture containing 2-Methyl-3-butenenitrile and 3-pentenenitrile is charged into a

suitable reactor.

A calcium-containing inorganic base (e.g., calcium oxide) is added to the nitrile mixture.

The molar ratio of the base to the nitrile mixture is typically in the range of 1:5 to 1:15.[10]
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The reaction mixture is heated to induce isomerization.

The reaction progress is monitored by techniques such as gas chromatography (GC) to

determine the conversion and selectivity towards the desired 2-methyl-2-butenenitrile

isomer.[10]

3.3. Analytical Method: High-Performance Liquid Chromatography (HPLC)

The analysis of 2-Methyl-3-butenenitrile can be performed using reverse-phase HPLC.[11]

Column: Newcrom R1 or a standard C18 column.[11]

Mobile Phase: A mixture of acetonitrile (MeCN) and water, with a small amount of phosphoric

acid. For mass spectrometry (MS) detection, formic acid should be used instead of

phosphoric acid.[11]

Detection: UV or MS detection can be employed.

Application: This method is suitable for purity assessment, impurity profiling, and

pharmacokinetic studies.[11]

Chemical Reactivity and Pathways
The isomerization of 2-Methyl-3-butenenitrile is a key transformation that can proceed

through different pathways, leading to various isomers. This process is of significant industrial

importance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b095465?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-butenenitrile
https://dytek.invista.com/products/dytek-2m3bn/
https://www.fishersci.ca/shop/products/2-methyl-3-butenenitrile-tci-america-2/p-7132395
https://www.tcichemicals.com/IN/en/p/M0840
https://www.tcichemicals.com/IN/en/p/M0840
https://www.lookchem.com/404.htm
https://prepchem.com/2-methyl-2-phenylmethyl-3-butenenitrile/
https://pubs.acs.org/doi/pdf/10.1021/ja8000216
https://www.benchchem.com/product/b1213032
https://pubs.acs.org/doi/abs/10.1021/om100907y
https://patents.google.com/patent/CN103804227A/en
https://patents.google.com/patent/CN103804227A/en
https://sielc.com/2-methyl-3-butenenitrile
https://www.benchchem.com/product/b095465#2-methyl-3-butenenitrile-iupac-name-and-synonyms
https://www.benchchem.com/product/b095465#2-methyl-3-butenenitrile-iupac-name-and-synonyms
https://www.benchchem.com/product/b095465#2-methyl-3-butenenitrile-iupac-name-and-synonyms
https://www.benchchem.com/product/b095465#2-methyl-3-butenenitrile-iupac-name-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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